N-(4-fluorobenzyl)-2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)oxy)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)oxyacetamide
• InChI: InChI=1S/C17H16FN5O2/c1-12-21-15(23-8-2-7-20-23)9-17(22-12)25-11-16(24)19-10-13-3-5-14(18)6-4-13/h2-9H,10-11H2,1H3,(H,19,24)
• InChI Key: HKMFBOHMQGWENU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OCC(=O)NCC2=CC=C(C=C2)F)N3C=CC=N3
• Molecular Formula: C17H16FN5O2
• Molecular Weight: 341.34 g/mol

Description

N-(4-fluorobenzyl)-2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)oxy)acetamide is a chemical compound that has been studied extensively in the field of medicinal chemistry. This compound has shown potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In

Scientific Research Applications

Anticancer Activity

Compounds with structural features similar to the one you mentioned have been studied for their anticancer properties. For instance, derivatives of fluoro substituted benzo[b]pyran, which share a similar fluorine substitution pattern, have been synthesized and tested against various human cancer cell lines, showing promising anticancer activity at low concentrations compared to reference drugs (Hammam et al., 2005). Another study focused on the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, highlighting the potential of these compounds as anticancer agents (Al-Sanea et al., 2020).

Neuroinflammation Imaging

Novel pyrazolo[1,5-a]pyrimidines, which are structurally related to the compound , have been developed as ligands for the translocator protein 18 kDa (TSPO). These compounds have been evaluated for their potential to serve as biomarkers in neuroinflammatory processes through in vitro studies and in vivo positron emission tomography (PET) imaging in rodent models of neuroinflammation. Their subnanomolar affinity for TSPO and successful application in PET imaging highlight their utility in studying neuroinflammatory conditions (Damont et al., 2015).

Antioxidant Activity

Research into coordination complexes constructed from pyrazole-acetamide derivatives, including studies on their self-assembly processes and antioxidant activities, provides insights into the potential of these compounds for biological applications. These complexes have shown significant antioxidant activity, suggesting their utility in various oxidative stress-related conditions (Chkirate et al., 2019).

Synthetic Methodology and Biological Evaluation

Further studies on pyrazolo[3,4-d]pyrimidine analogues of antitumor agents and other novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides have contributed to the development of compounds with anti-inflammatory activity, showcasing the versatility of these chemical scaffolds in generating biologically active molecules (Taylor & Patel, 1992); (Sunder & Maleraju, 2013).